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Compound of Interest

Compound Name: Tbi-223

Cat. No.: B3182091

This document provides comprehensive, step-by-step guidance for the proper and safe
disposal of TBI-223, a novel oxazolidinone antibiotic currently in clinical development for the
treatment of tuberculosis.[1] Adherence to these procedures is critical to ensure the safety of
laboratory personnel and to prevent environmental contamination, given that TBI-223 is
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle TBI-223 with
appropriate personal protective equipment (PPE).

Engineering Controls:
e Use only in areas with adequate exhaust ventilation.[2]
e Ensure an accessible safety shower and eye wash station are present.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use protective gloves.[2]

Skin and Body Protection: Wear impervious clothing.[2]

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols.[2]
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**Step-by-Step Disposal Protocol

The primary directive for the disposal of TBI-223 is to dispose of contents and container to an
approved waste disposal plant.[2] The following steps provide a procedural workflow to achieve
this safely.

e Segregation and Collection:

o Carefully collect all waste materials containing TBI-223, including unused product,
contaminated labware (e.g., vials, pipette tips, gloves), and any spillage.

o If a spill occurs, collect the spillage immediately.[2]

o Do not mix TBI-223 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) department.

» Waste Containerization:
o Use a dedicated, clearly labeled, and leak-proof waste container for all TBI-223 waste.
o The container label should include, at a minimum:
= "Hazardous Waste"
» "TBI-223"
» CAS Number: 2071265-08-0[2]
» Hazard pictograms (see table below)
= Accumulation start date
o Storage of Waste:

o Store the sealed waste container in a cool, well-ventilated, and designated hazardous
waste accumulation area.[2]

o Keep the container away from direct sunlight and sources of ignition.[2]
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e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.

o Provide the waste manifest with all necessary information about the chemical.
e Environmental Protection:

o Under no circumstances should TBI-223 or its containers be disposed of in standard trash
or poured down the drain.[2]

o Every effort must be made to avoid release into the environment.[2]

Hazard Identification and Classification

The following table summarizes the key hazard information for TBI-223 as per the Globally
Harmonized System (GHS).

Precautionary

Hazard GHS Hazard .
L Statements Pictogram
Classification Statement .
(Disposal Relevant)
P301 + P312: IF
o _ SWALLOWED: Call a
Acute Toxicity, Oral H302: Harmful if I,
POISON CENTER or lualt text
(Category 4) swallowed.[2] o
doctor/physician if you
feel unwell.[2]
Acute Aquatic Toxicity =~ H400: Very toxic to P273: Avoid release to r,
o _ lraalt text
(Category 1) aguatic life.[2] the environment.[2]
P391: Collect spillage.
) ] H410: Very toxic to [2] P501: Dispose of
Chronic Aquatic o ] ] L,
aguatic life with long contents/ container to laalt text

Toxicity (Category 1) )
lasting effects.[2] an approved waste

disposal plant.[2]
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Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of TBI-223.
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Caption: TBI-223 Disposal Workflow.

This guide is intended to provide essential information for the safe handling and disposal of
TBI-223 in a laboratory setting. Always consult your institution's specific safety protocols and
your local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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